Cas no 882855-20-1 (hept-6-en-3-amine)

• Product Name: hept-6-en-3-amine
• CAS No: 882855-20-1
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 1921264
• PubChem ID: 55290742
• Update Time: 2025-05-25

hept-6-en-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Hepten-3-amine
• hept-6-en-3-amine
• SCHEMBL22117219
• F2147-8742
• 882855-20-1
• AKOS006364337

• Inchi： 1S/C7H15N/c1-3-5-6-7(8)4-2/h3,7H,1,4-6,8H2,2H3
• InChI Key： MXWQMPMMDABUNM-UHFFFAOYSA-N
• SMILES： NC(CC)CCC=C

Computed Properties

• Exact Mass: 113.120449483Da
• Monoisotopic Mass: 113.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 59.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on hept-6-en-3-amine

Introduction to Hept-6-en-3-amine (CAS No. 882855-20-1)

Hept-6-en-3-amine, with the chemical formula C₇H₁₃N, is a significant compound in the realm of organic chemistry and pharmaceutical research. This linear amine derivative, characterized by a double bond at the 6th carbon and an amine group at the 3rd carbon, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The CAS number 882855-20-1 uniquely identifies this compound in scientific literature and databases, underscoring its importance in industrial and academic contexts. Its molecular structure, featuring a heptane backbone with functional groups that introduce reactivity, makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, Hept-6-en-3-amine has been explored for its role in the development of novel bioactive compounds. Researchers have leveraged its reactivity to create derivatives with potential pharmacological properties. For instance, modifications at the double bond or the amine group can yield compounds with enhanced binding affinity to biological targets, making them candidates for therapeutic applications.

One of the most intriguing aspects of Hept-6-en-3-amine is its utility in constructing heterocyclic frameworks. By incorporating this compound into cyclic structures, scientists can generate molecules with diverse biological activities. These heterocycles are of particular interest in medicinal chemistry due to their prevalence in natural products and their potential to interact with biological systems in unique ways.

The synthesis of Hept-6-en-3-amine itself is a testament to the advancements in organic synthesis methodologies. Modern techniques, such as catalytic hydrogenation and cross-coupling reactions, have streamlined its production, making it more accessible for research purposes. This accessibility has fueled further exploration into its derivatives and applications.

Recent studies have highlighted the compound's role in developing novel agrochemicals. By modifying its structure, researchers have created compounds that exhibit herbicidal or insecticidal properties. These findings underscore the broad utility of Hept-6-en-3-amine beyond pharmaceuticals, demonstrating its importance in multiple sectors of chemical research.

The chemical reactivity of Hept-6-en-3-amine also makes it a valuable tool for studying reaction mechanisms and developing new synthetic strategies. Its ability to participate in various transformations, such as nucleophilic additions and condensation reactions, provides chemists with a versatile platform for innovation. This reactivity has been exploited in designing multi-step synthetic routes to complex molecules.

In conclusion, Hept-6-en-3-amine (CAS No. 882855-20-1) is a multifaceted compound with significant implications in both academic research and industrial applications. Its structural features and reactivity make it a cornerstone in the synthesis of bioactive molecules, heterocycles, and agrochemicals. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, solidifying its place as a key player in modern chemical science.